Cas no 1803881-99-3 (2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1803881-99-3
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4908132
• Update Time: 2025-05-20

2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-7-10(9-5-3-2-4-6-9)11(8-17-12)13(14,15)16/h2-8H,1H3
• InChI Key： WJHAGRREOHSPLM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C1C=CC=CC=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine

2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1803881-99-3, known as 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This pyridine derivative exhibits unique structural and electronic properties, making it a valuable component in various research and industrial applications.

The molecular structure of 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted with a methoxy group at position 2, a phenyl group at position 4, and a trifluoromethyl group at position 5. These substituents contribute to its distinctive chemical behavior. The methoxy group introduces electron-donating effects, while the trifluoromethyl group imparts strong electron-withdrawing characteristics. This combination creates a molecule with a rich electronic environment, which is highly desirable in many chemical reactions and material applications.

Recent studies have highlighted the potential of pyridine derivatives like this compound in drug discovery. The ability to modulate the electronic properties of the pyridine ring through substitution has made it a promising candidate for designing bioactive molecules. For instance, researchers have explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent. These findings underscore the importance of understanding the relationship between the molecular structure and biological activity.

In addition to its biological applications, 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. The presence of electron-donating and withdrawing groups allows for fine-tuning of the molecule's energy levels, which is crucial for optimizing device performance.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have developed efficient synthetic routes to produce this molecule in high yields. These methods often incorporate green chemistry principles, such as using recyclable catalysts and minimizing waste generation.

Furthermore, computational studies have provided deeper insights into the electronic structure of 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, which are essential for predicting its behavior in various chemical environments. Such computational tools are increasingly being used to guide experimental work, enhancing the efficiency of research efforts.

In conclusion, CAS No. 1803881-99-3, or 2-Methoxy-4-phenyl-5-(trifluoromethyl)pyridine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.